93-01-6

2-Naphthol-6-sulfonic acid

In Stock

• CAS RN:
• 93-01-6

• Formula:
• C10H8O4S

• InChI:
• InChI=1S/C10H8O4S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6,11H,(H,12,13,14)

• InChIKey:
• VVPHSMHEYVOVLH-UHFFFAOYSA-N

• 2-Naphthol-6-sulfonic acid, also known as 2-Naphthol-6-sulfonic acid, is a useful research compound. Its molecular formula is C10H8O4S and its molecular weight is 224.23 g/mol. The purity is usually 95%.

Decahydronaphthalene

In Stock

• CAS RN:
• 493-01-6

• Formula:
• C10H18

• InChI:
• InChI=1S/C10H18/c1-2-6-10-8-4-3-7-9(10)5-1/h9-10H,1-8H2

• InChIKey:
• NNBZCPXTIHJBJL-UHFFFAOYSA-N

• Decahydronaphthalene appears as a clear colorless liquid with an aromatic odor. Flash point 134°F. Less dense than water and insoluble in water. Vapors heavier than air.
  Decalin is an ortho-fused bicyclic hydrocarbon that is the decahydro- derivative of naphthalene. It has a role as a solvent.
  Decahydronaphthalene is a natural product found in Decodon verticillatus with data available.

2,6-Bis(thiophen-2-ylmethylidene)cyclohexan-1-one

Usually In Stock

• CAS RN:
• 893-01-6

• Formula:
• C16H14OS2

• InChI:
• InChI=1S/C16H14OS2/c17-16-12(10-14-6-2-8-18-14)4-1-5-13(16)11-15-7-3-9-19-15/h2-3,6-11H,1,4-5H2

• InChIKey:
• KHXBULXCCPIELT-UHFFFAOYSA-N

• 2,6-Bis(thiophen-2-ylmethylidene)cyclohexan-1-one is a useful research compound. Its molecular formula is C16H14OS2 and its molecular weight is 286.4 g/mol. The purity is usually 95%.

Ethyl 6-fluoro-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate

In Stock

• CAS RN:
• 26893-01-6

• Formula:
• C13H9F4NO3

• InChI:
• InChI=1S/C13H9F4NO3/c1-2-21-12(20)7-5-18-10-4-8(13(15,16)17)9(14)3-6(10)11(7)19/h3-5H,2H2,1H3,(H,18,19)

• InChIKey:
• MPXUUAGXSGWQSB-UHFFFAOYSA-N

• Ethyl 6-fluoro-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H9F4NO3 and its molecular weight is 303.21 g/mol. The purity is usually 95%.

N-(4-methoxyphenyl)-6-(morpholin-4-yl)-N'-[3-(trifluoromethyl)phenyl]-1,3,5-triazine-2,4-diamine

In Stock

• CAS RN:
• 296793-01-6

• Formula:
• C21H21F3N6O2

• InChI:
• InChI=1S/C21H21F3N6O2/c1-31-17-7-5-15(6-8-17)25-18-27-19(29-20(28-18)30-9-11-32-12-10-30)26-16-4-2-3-14(13-16)21(22,23)24/h2-8,13H,9-12H2,1H3,(H2,25,26,27,28,29)

• InChIKey:
• OGKJULOIIJLRDA-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-6-(morpholin-4-yl)-N'-[3-(trifluoromethyl)phenyl]-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C21H21F3N6O2 and its molecular weight is 446.434. The purity is usually 95%.

N-(4-chloro-2,5-dimethoxyphenyl)-2-(2-nitrophenoxy)acetamide

In Stock

• CAS RN:
• 301693-01-6

• Formula:
• C16H15ClN2O6

• InChI:
• InChI=1S/C16H15ClN2O6/c1-23-14-8-11(15(24-2)7-10(14)17)18-16(20)9-25-13-6-4-3-5-12(13)19(21)22/h3-8H,9H2,1-2H3,(H,18,20)

• InChIKey:
• CDAVMJRVWSRBJG-UHFFFAOYSA-N

• N-(4-chloro-2,5-dimethoxyphenyl)-2-(2-nitrophenoxy)acetamide is a useful research compound. Its molecular formula is C16H15ClN2O6 and its molecular weight is 366.75. The purity is usually 95%.

tert-Butyl (2-(propylamino)ethyl)carbamate

• CAS RN:
• 152193-01-6

• Formula:
• C10H22N2O2

• InChI:
• InChI=1S/C10H22N2O2/c1-5-6-11-7-8-12-9(13)14-10(2,3)4/h11H,5-8H2,1-4H3,(H,12,13)

• InChIKey:
• NYODQEVNDGLFRF-UHFFFAOYSA-N

• Tert-Butyl (2-(propylamino)ethyl)carbamate is a useful research compound. Its molecular formula is C10H22N2O2 and its molecular weight is 202.29 g/mol. The purity is usually 95%.

3-amino-N-(2-methoxyphenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 327093-01-6

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-18-13-8-3-2-7-12(13)15-19(16,17)11-6-4-5-10(14)9-11/h2-9,15H,14H2,1H3

• InChIKey:
• IRJQKCUTGSZFON-UHFFFAOYSA-N

• 3-amino-N-(2-methoxyphenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33. The purity is usually 95%.

(E)-1-(7-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-3-(4-methylphenyl)prop-2-en-1-one

• CAS RN:
• 351193-01-6

• Formula:
• C23H21NO2S3

• InChI:
• InChI=1S/C23H21NO2S3/c1-14-5-7-15(8-6-14)9-12-19(25)24-18-13-16(26-4)10-11-17(18)20-21(23(24,2)3)28-29-22(20)27/h5-13H,1-4H3/b12-9+

• InChIKey:
• MBAMYBUNNFFWAD-FMIVXFBMSA-N

• (E)-1-(7-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-3-(4-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H21NO2S3 and its molecular weight is 439.6g/mol. The purity is usually 95%.

1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride

In Stock

• CAS RN:
• 872593-01-6

• Formula:
• C10H14Cl2F3N3

• InChI:
• InChI=1S/C10H12F3N3.2ClH/c11-10(12,13)8-1-2-15-9(7-8)16-5-3-14-4-6-16;;/h1-2,7,14H,3-6H2;2*1H

• InChIKey:
• IFRHZRWWEOGHEV-UHFFFAOYSA-N

• 1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride is a useful research compound. Its molecular formula is C10H14Cl2F3N3 and its molecular weight is 304.14 g/mol. The purity is usually 95%.

5-bromo-N-((1-cyclopentylpiperidin-4-yl)methyl)furan-2-carboxamide

In Stock

• CAS RN:
• 953993-01-6

• Formula:
• C16H23BrN2O2

• InChI:
• InChI=1S/C16H23BrN2O2/c17-15-6-5-14(21-15)16(20)18-11-12-7-9-19(10-8-12)13-3-1-2-4-13/h5-6,12-13H,1-4,7-11H2,(H,18,20)

• InChIKey:
• QMDASOWWYNCEHD-UHFFFAOYSA-N

• 5-bromo-N-((1-cyclopentylpiperidin-4-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H23BrN2O2 and its molecular weight is 355.276. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-2'-fluoropropiophenone

In Stock

• CAS RN:
• 898793-01-6

• Formula:
• C17H17FO

• InChI:
• InChI=1S/C17H17FO/c1-12-6-5-7-14(13(12)2)10-11-17(19)15-8-3-4-9-16(15)18/h3-9H,10-11H2,1-2H3

• InChIKey:
• VLECTHAPMDCAGO-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-2'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H17FO and its molecular weight is 256.31 g/mol. The purity is usually 95%.

tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

In Stock

• CAS RN:
• 330793-01-6

• Formula:
• C17H26BNO4

• InChI:
• InChI=1S/C17H26BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8-11H,1-7H3,(H,19,20)

• InChIKey:
• HSJNIOYPTSKQBD-UHFFFAOYSA-N

• Tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate is a useful research compound. Its molecular formula is C17H26BNO4 and its molecular weight is 319.2 g/mol. The purity is usually 95%.

3-((2-chloro-6-fluorobenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014093-01-6

• Formula:
• C15H15ClFN5OS

• InChI:
• InChI=1S/C15H15ClFN5OS/c1-21-7-9(14(20-21)23-3)13-18-19-15(22(13)2)24-8-10-11(16)5-4-6-12(10)17/h4-7H,8H2,1-3H3

• InChIKey:
• SJDQLZJMCDNVLM-UHFFFAOYSA-N

• 3-((2-chloro-6-fluorobenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C15H15ClFN5OS and its molecular weight is 367.83. The purity is usually 95%.

2-[3-(Pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

Usually In Stock

• CAS RN:
• 1153093-01-6

• Formula:
• C8H9N5O

• InChI:
• InChI=1S/C8H9N5O/c9-3-2-6-12-8(13-14-6)7-10-4-1-5-11-7/h1,4-5H,2-3,9H2

• InChIKey:
• BSFJRIDHRKHNAX-UHFFFAOYSA-N

• 2-[3-(Pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.194. The purity is usually 95%.

N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)butyramide

In Stock

• CAS RN:
• 1797293-01-6

• Formula:
• C11H18N4O2

• InChI:
• InChI=1S/C11H18N4O2/c1-5-6-9(16)13-8-7-12-11(17-4)14-10(8)15(2)3/h7H,5-6H2,1-4H3,(H,13,16)

• InChIKey:
• WJCOOLSAZLMTRM-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)butyramide is a useful research compound. Its molecular formula is C11H18N4O2 and its molecular weight is 238.291. The purity is usually 95%.

Tert-butyl 4-(N'-propanoylhydrazinecarbonyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1797893-01-6

• Formula:
• C14H25N3O4

• InChI:
• InChI=1S/C14H25N3O4/c1-5-11(18)15-16-12(19)10-6-8-17(9-7-10)13(20)21-14(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,19)

• InChIKey:
• CHYYDTWQRJADHA-UHFFFAOYSA-N

• Tert-butyl 4-(N'-propanoylhydrazinecarbonyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H25N3O4 and its molecular weight is 299.371. The purity is usually 95%.